Cas no 1476847-61-6 (methyl 2-morpholinothiazole-4-carboxylate)
1476847-61-6 structure
Product Name:methyl 2-morpholinothiazole-4-carboxylate
CAS No:1476847-61-6
MF:C9H12N2O3S
MW:228.268180847168
CID:2116527
Update Time:2023-11-19
methyl 2-morpholinothiazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-morpholinothiazole-4-carboxylate
- VGSYPILDFPNKCS-UHFFFAOYSA-N
- CID 86700889
- 4-Thiazolecarboxylic acid, 2-(4-morpholinyl)-, methyl ester
-
- Inchi: 1S/C9H12N2O3S/c1-13-8(12)7-6-15-9(10-7)11-2-4-14-5-3-11/h6H,2-5H2,1H3
- InChI Key: VGSYPILDFPNKCS-UHFFFAOYSA-N
- SMILES: S1C=C(C(=O)OC)N=C1N1CCOCC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 233
- Topological Polar Surface Area: 79.9
Experimental Properties
- Density: 1.316±0.06 g/cm3(Predicted)
- Boiling Point: 365.0±52.0 °C(Predicted)
- pka: 2.60±0.50(Predicted)
methyl 2-morpholinothiazole-4-carboxylate Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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